Cas no 139326-46-8 (Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester)
139326-46-8 structure
Product Name:Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester
CAS No:139326-46-8
MF:C9H8N2O7S
MW:288.234021186829
CID:1266413
PubChem ID:3421511
Update Time:2025-04-20
Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester
- 139326-46-8
- Acetic acid, ((2,4-dinitrophenyl)sulfinyl)-, methyl ester
- DTXSID80875859
- 2,4-Dinitrophenylsulfinyl-acetic acid, methyl es
- AKOS002688781
-
- Inchi: 1S/C9H8N2O7S/c1-18-9(12)5-19(17)8-3-2-6(10(13)14)4-7(8)11(15)16/h2-4H,5H2,1H3
- InChI Key: YRLSZEJIWOESRX-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 288.00524
- Monoisotopic Mass: 288.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 154Ų
Experimental Properties
- PSA: 129.65
Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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